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Compound of Interest

Compound Name: d-(RYTVELA)

Cat. No.: B15572491 Get Quote

This technical guide provides a comprehensive overview of the molecular weight and

isoelectric point of the synthetic peptide d-(RYTVELA), also known as Rytvela. It is intended for

researchers, scientists, and professionals in the field of drug development who are working with

or interested in this peptide. This document includes a summary of its physicochemical

properties, detailed experimental protocols for their determination, and a workflow for its

characterization.

d-(RYTVELA) is a seven-amino-acid peptide composed of all D-isomers of the constituent

amino acids[1]. It has been identified as a potent and selective allosteric negative modulator of

the interleukin-1 receptor (IL-1R)[1][2]. Its function as an inhibitor of IL-1-induced signaling

pathways makes it a person of interest in therapeutic research, particularly in the context of

inflammatory conditions[3][4][5].

Physicochemical Data Summary
The fundamental physicochemical properties of d-(RYTVELA) are summarized in the table

below. These values are crucial for its handling, formulation, and application in experimental

settings.
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Parameter Value Method

Molecular Weight 850.96 g/mol [1][3]

Calculated from the elemental

composition (C38H62N10O12)

[1] and commonly confirmed

via Mass Spectrometry.

Theoretical Isoelectric Point

(pI)
6.85

Calculated based on the pKa

values of the ionizable groups

of the constituent D-amino

acids.

Experimental Protocols
Accurate determination of the molecular weight and isoelectric point is critical for the

verification and characterization of synthetic peptides. The following sections detail standard

methodologies for these measurements.

Determination of Molecular Weight by Mass
Spectrometry
Principle: Electrospray Ionization Mass Spectrometry (ESI-MS) is a soft ionization technique

used to determine the molecular mass of macromolecules. The peptide in solution is

aerosolized into fine droplets, and a high voltage is applied to create charged ions. The solvent

evaporates, leaving the charged peptide ions, which are then guided into a mass analyzer. The

analyzer separates the ions based on their mass-to-charge ratio (m/z), and a detector records

their abundance.

Methodology:

Sample Preparation:

Dissolve the lyophilized d-(RYTVELA) peptide in a suitable solvent, typically a mixture of

water and an organic solvent like acetonitrile, with a small amount of acid (e.g., 0.1%

formic acid) to facilitate protonation. A typical starting concentration is 1 mg/mL.
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Further dilute the stock solution to a final concentration of 1-10 µM for direct infusion into

the mass spectrometer.

Instrumentation and Analysis:

Utilize a high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF)

or Orbitrap instrument, equipped with an ESI source.

Calibrate the instrument using a standard calibration mixture to ensure high mass

accuracy.

Infuse the sample solution into the ESI source at a constant flow rate (e.g., 5-10 µL/min).

Acquire the mass spectrum in positive ion mode, as the arginine residue and the N-

terminus are readily protonated. The expected m/z values will correspond to the

protonated molecular ions [M+H]+, [M+2H]2+, etc.

The primary ion to observe for d-(RYTVELA) would be [M+H]+ at approximately m/z

851.97.

Data Analysis:

Process the raw data using the instrument's software to obtain the mass spectrum.

Identify the peaks corresponding to the different charge states of the peptide.

Deconvolute the series of multiply charged ions to determine the neutral molecular mass

of the peptide. The observed mass should be within a few parts per million (ppm) of the

theoretical molecular weight (850.96 Da).

Determination of Isoelectric Point by Capillary
Isoelectric Focusing (cIEF)
Principle: Capillary Isoelectric Focusing (cIEF) is a high-resolution technique used to separate

molecules based on their isoelectric point (pI). A capillary is filled with a solution containing the

sample and a mixture of carrier ampholytes, which are small molecules with a wide range of pI

values. When a high voltage is applied, the ampholytes create a stable pH gradient within the
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capillary. The sample molecules migrate through this gradient until they reach a pH equal to

their pI, at which point they have no net charge and stop moving.

Methodology:

Sample Preparation:

Dissolve the d-(RYTVELA) peptide in deionized water to a concentration of approximately

0.5-1.0 mg/mL.

Prepare the separation mixture by combining the peptide solution with carrier ampholytes

that cover the expected pI range (e.g., pH 3-10) and pI markers for calibration.

Instrumentation and Analysis:

Use a cIEF instrument with a coated capillary to minimize electroosmotic flow.

Fill the capillary with the sample and ampholyte mixture.

Place the ends of the capillary into an anolyte (acidic solution, e.g., phosphoric acid) and a

catholyte (basic solution, e.g., sodium hydroxide).

Apply a high voltage to initiate the focusing process. The ampholytes will form the pH

gradient, and the peptide will migrate to its isoelectric point. This step typically takes

several minutes.

After focusing, mobilize the separated zones past a detector (typically a UV detector at

280 nm, as the peptide contains a tyrosine residue) by applying pressure or a chemical

mobilizer.

Data Analysis:

The resulting electropherogram will show peaks corresponding to the pI markers and the

sample.

Create a calibration curve by plotting the migration times of the pI markers against their

known pI values.
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Determine the pI of d-(RYTVELA) by interpolating its migration time on the calibration

curve.

Visualizations
Workflow for Peptide Characterization
The following diagram illustrates a standard workflow for the synthesis and characterization of

a synthetic peptide such as d-(RYTVELA).
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Caption: A logical workflow for the synthesis and characterization of d-(RYTVELA).

Signaling Pathway Inhibition by d-(RYTVELA)
d-(RYTVELA) acts as an allosteric inhibitor of the IL-1 receptor, selectively blocking

downstream signaling pathways.
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Caption: d-(RYTVELA) selectively inhibits the MAPK pathway while preserving NF-κB

signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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